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Compound of Interest

Compound Name: Trinitromethane

Cat. No.: B1605510

General Information on Trinitromethane
(Nitroform)

Chemical Properties: Trinitromethane (CH(NO2)s), also known as nitroform, is a highly acidic
and oxidizing organic compound. It is a pale yellow solid that is soluble in water and organic
solvents.

Historical Context: Trinitromethane was first synthesized in the 19th century. Its high nitrogen
and oxygen content led to early investigation into its properties as an energetic material and as
an intermediate in chemical synthesis.

Chemical Principles of Energetic Materials: Energetic materials are substances that store a
large amount of chemical energy that can be released rapidly. The performance of an explosive
is often characterized by properties such as:

» Velocity of Detonation (VoD): The speed at which the detonation wave travels through the
explosive.

» Density: Higher density often correlates with higher detonation pressure and velocity.

e Oxygen Balance: A measure of the degree to which an explosive can be oxidized. An oxygen
balance of zero means the explosive has enough oxygen to completely convert all its carbon
to carbon dioxide and hydrogen to water.
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Safety and Decontamination: Due to its instability and hazardous nature, handling
trinitromethane requires strict safety protocols and specialized equipment. In case of a spill or
contamination, decontamination procedures typically involve neutralization with a reducing
agent or a basic solution under controlled conditions to mitigate its hazardous properties.
Always refer to established safety data sheets (SDS) and emergency response guidelines
when handling such materials.

If you are a researcher or professional in a legitimate field requiring this information, please
consult peer-reviewed scientific literature, specialized chemical safety manuals, and
institutional safety officers for guidance.

« To cite this document: BenchChem. [use of trinitromethane in the formulation of high-
performance explosives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605510#use-of-trinitromethane-in-the-formulation-
of-high-performance-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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